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Get Quote

Executive Summary
Endophenazine B (C₁₉H₁₈N₂O₃) is a bioactive prenylated phenazine derivative primarily

isolated from Streptomyces species (e.g., S. anulatus).[1][2][3] Its structural complexity—

characterized by a phenazine core, a prenyl side chain, and N-methylation—presents

significant identification challenges due to the prevalence of structural isomers (e.g.,

Endophenazine A, C₁₈H₁₆N₂O₂) and isobaric interferences in crude fermentation broths.

This guide details the validation of Endophenazine B using High-Resolution Mass

Spectrometry (HRMS). Unlike low-resolution techniques or resource-heavy NMR, HRMS offers

the optimal balance of sensitivity, speed, and specificity for dereplication and confirmation.[4]

Part 1: The Challenge & Comparative Analysis
Identifying Endophenazine B requires distinguishing it from closely related congeners.[4]

Below is an objective comparison of confirmation methodologies.
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Table 1: Performance Comparison of Identification
Methodologies

Feature
HRMS

(Orbitrap/Q-

TOF)

Nominal MS

(Triple Quad)

NMR

Spectroscopy

Standard Co-

Injection

Primary Utility
Confirmation &

Dereplication
Quantification

De Novo

Structure

Elucidation

Retention Time

Matching

Sample

Requirement

Nanograms

(Crude Extract)
Nanograms

Milligrams (Pure

Compound)

Nanograms

(Requires

Standard)

Specificity
High (Exact

Mass <5 ppm)

Low (Unit

Resolution)

Very High

(Stereochemistry

)

Moderate (RT

shift possible)

Isomer

Resolution

High (via MS/MS

fingerprint)
Low High High

Throughput
High (LC-MS

runs)
High Low Medium

Limitation

Cannot

determine

stereochemistry

False positives

likely

Requires

purification

Standards often

commercially

unavailable

Verdict: For rapid confirmation in fermentation extracts without time-consuming purification,

HRMS is the superior choice.[4] NMR is reserved for scenarios where the exact mass and

fragmentation pattern do not match known databases (new chemical entity discovery).

Part 2: Technical Deep Dive – The HRMS Solution
Theoretical Grounding
To confirm Endophenazine B, we rely on three "pillars of truth" provided by HRMS:
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Accurate Mass (AM): The measured mass must deviate less than 5 ppm from the theoretical

mass.

Isotopic Pattern (IP): The relative abundance of

C and

N isotopes must match the theoretical distribution of C₁₉H₁₈N₂O₃.

Diagnostic Fragmentation (MS/MS): The molecule must fragment in a predictable manner,

losing the prenyl group and the carboxylic moiety.

Physicochemical Properties for Mass Spec
Compound: Endophenazine B[3][4][5][6]

Formula: C₁₉H₁₈N₂O₃[3][4]

Monoisotopic Mass (Neutral): 322.1317 Da[2]

Ionization Mode: Positive Electrospray Ionization (ESI+)

Target Ion [M+H]⁺:323.1390 Da

Ring Double Bond Equivalents (RDBE): 11.5

Part 3: Experimental Protocol
Step 1: Sample Preparation[4]

Biomass: Centrifuge Streptomyces fermentation broth (10 mL) at 4000 rpm for 10 min.

Extraction: Extract supernatant with equal volume Ethyl Acetate (EtOAc). Evaporate to

dryness.

Reconstitution: Dissolve residue in 1 mL Methanol (LC-MS grade). Filter through 0.2 µm

PTFE filter.[4]

Step 2: LC-HRMS Conditions[4]
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Instrument: Q-Exactive Orbitrap or Q-TOF (e.g., Agilent 6500 series).[4]

Column: C18 Reverse Phase (e.g., 2.1 x 100 mm, 1.7 µm).

Mobile Phase:

A: Water + 0.1% Formic Acid

B: Acetonitrile + 0.1% Formic Acid[4]

Gradient: 5% B to 95% B over 15 mins.

Flow Rate: 0.3 mL/min.[4]

Step 3: MS Parameters (Self-Validating System)
To ensure trustworthiness, the method uses Data-Dependent Acquisition (DDA).[4]

Full Scan Range:m/z 100–1000.[4]

Resolution: >30,000 FWHM (at m/z 400).

MS/MS Trigger: Top 3 most intense ions.[4]

Collision Energy: Stepped NCE (20, 35, 50 eV) to capture diverse fragments.

Part 4: Data Interpretation & Confirmation Logic[4]
The Confirmation Workflow
The following diagram illustrates the decision matrix for confirming Endophenazine B.
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Figure 1: Logical decision tree for the dereplication and confirmation of Endophenazine B
using LC-HRMS.

Diagnostic Fragmentation (The Fingerprint)
In the MS/MS spectrum, look for the following specific transitions which validate the structure

[1, 2]:

Precursor Ion:m/z 323.1390 [M+H]⁺

Neutral Loss of Prenyl Group:

The prenyl chain (C₅H₉) is labile.

Look for a major peak at m/z 255.076 (Loss of C₅H₈, -68 Da via McLafferty-type

rearrangement or direct cleavage).[4]

Decarboxylation:

Phenazine-1-carboxylic acids often lose CO₂ or HCOOH.[4]

Secondary fragment observed from the core structure.[4]

Core Stability:

The phenazine core is highly aromatic and stable; low mass fragments (< m/z 150) are

generally sparse compared to the dominant neutral losses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Endophenazine A - Wikipedia [en.wikipedia.org]

2. npatlas.org [npatlas.org]

3. PhytoBank: Showing endophenazine B (PHY0063109) [phytobank.ca]

4. Endophenazine B | C19H18N2O3 | CID 9973416 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. Endophenazines A-D, new phenazine antibiotics from the athropod associated
endosymbiont Streptomyces anulatus II. Structure elucidation - PubMed
[pubmed.ncbi.nlm.nih.gov]

6. mdpi.com [mdpi.com]

7. Endophenazines A-D, new phenazine antibiotics from the arthropod associated
endosymbiont Streptomyces anulatus. I. Taxonomy, fermentation, isolation and biological
activities - PubMed [pubmed.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. Endophenazine A | C18H16N2O2 | CID 10039975 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Definitive Guide to Endophenazine B Confirmation via
High-Resolution Mass Spectrometry (HRMS)]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1142909/docs#definitive-guide-to-endophenazine-
b-confirmation-via-high-resolution-mass-spectrometry-hrms]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Endophenazine_A
https://pubmed.ncbi.nlm.nih.gov/12458769/
https://pubmed.ncbi.nlm.nih.gov/12458769/
https://www.benchchem.com/product/b1142909?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Endophenazine_A
https://www.npatlas.org/explore/compounds/NPA07331
https://phytobank.ca/metabolites/PHY0063109
https://pubchem.ncbi.nlm.nih.gov/compound/9973416
https://pubmed.ncbi.nlm.nih.gov/12458769/
https://pubmed.ncbi.nlm.nih.gov/12458769/
https://pubmed.ncbi.nlm.nih.gov/12458769/
https://www.mdpi.com/1420-3049/29/19/4771
https://pubmed.ncbi.nlm.nih.gov/12458768/
https://pubmed.ncbi.nlm.nih.gov/12458768/
https://pubmed.ncbi.nlm.nih.gov/12458768/
https://www.researchgate.net/publication/11011150_Endophenazines_A-D_New_Phenazine_Antibiotics_from_the_Arthropod_Associated_Endosymbiont_Streptomyces_anulatus_I_Taxonomy_Fermentation_Isolation_and_Biological_Activities
https://www.researchgate.net/publication/11011151_Endophenazines_AD_new_phenazine_antibiotics_from_the_athropod_Associated_endosymbiont_Streptomyces_anulatus_II_Structure_elucidation
https://pubchem.ncbi.nlm.nih.gov/compound/Endophenazine-A
https://pubchem.ncbi.nlm.nih.gov/compound/Endophenazine-A
https://www.benchchem.com/product/b1142909/docs#definitive-guide-to-endophenazine-b-confirmation-via-high-resolution-mass-spectrometry-hrms
https://www.benchchem.com/product/b1142909/docs#definitive-guide-to-endophenazine-b-confirmation-via-high-resolution-mass-spectrometry-hrms
https://www.benchchem.com/product/b1142909/docs#definitive-guide-to-endophenazine-b-confirmation-via-high-resolution-mass-spectrometry-hrms
https://www.benchchem.com/product/b1142909/docs#definitive-guide-to-endophenazine-b-confirmation-via-high-resolution-mass-spectrometry-hrms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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